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Abstract
Galactonic acid, a sugar acid derived from galactose, holds potential for various applications

in the pharmaceutical and cosmeceutical industries. However, a thorough evaluation of its

safety and toxicological profile is paramount before its widespread adoption. This technical

guide provides a comprehensive overview of the currently available toxicological data on

galactonic acid. A striking finding is the significant lack of robust safety studies, creating a

critical knowledge gap for researchers and drug development professionals. This document

summarizes the sparse existing information, highlights the considerable data deficiencies, and

outlines the necessary experimental investigations required to establish a comprehensive

safety profile for galactonic acid.

Introduction
Galactonic acid is a naturally occurring sugar acid. It is a metabolite in certain biological

pathways and can be found in various natural sources.[1] While its potential applications are of

interest, its toxicological properties have not been thoroughly investigated. This guide aims to

collate and present the available safety data for galactonic acid to the scientific community,

with a clear emphasis on the existing data gaps.
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A summary of the known physicochemical properties of galactonic acid is presented in Table

1.

Property Value Source

Molecular Formula C6H12O7 PubChem[1]

Molecular Weight 196.16 g/mol PubChem[1]

Physical Description Solid Human Metabolome Database

Water Solubility Freely soluble in water Guidechem[2]

Toxicological Data: A Landscape of Scarcity
A comprehensive literature search for toxicological data on galactonic acid reveals a

significant lack of information. Key toxicological endpoints remain uncharacterized, presenting

a major hurdle for any safety assessment. The available information is summarized in Table 2,

which starkly illustrates the extent of the missing data.
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Toxicological Endpoint Data Available for Galactonic Acid

Acute Toxicity

Oral LD50 No data available

Dermal LD50 No data available

Inhalation LC50 No data available

Sub-chronic/Chronic Toxicity

Repeated Dose Toxicity No data available

Carcinogenicity No data available

Genotoxicity/Mutagenicity

Ames Test No data available

Chromosomal Aberration No data available

Micronucleus Test No data available

Reproductive and Developmental Toxicity No data available

Dermal and Ocular Irritation No data available

Skin Sensitization No data available

The Cosmetic Ingredient Review (CIR) Expert Panel concluded that there is insufficient data to

determine the safety of galactonolactone, a related compound that hydrolyzes to galactonic
acid, in cosmetic formulations.[3][4] This further underscores the lack of safety information for

this class of compounds.

Safety Data Sheets (SDS) for related substances often state that the toxicological properties

have not been fully investigated.[5] For instance, the SDS for 4-O-β-D-Galactopyranosyl-D-

gluconic acid indicates that the substance shall not be classified as acutely toxic, a skin/eye

irritant, a sensitizer, mutagenic, carcinogenic, or a reproductive toxicant, but this is based on a

lack of evidence rather than comprehensive testing.[6]

Metabolism and Pharmacokinetics (ADME)
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There is limited specific information on the absorption, distribution, metabolism, and excretion

(ADME) of galactonic acid. It is known to be a metabolite in galactosemia, a genetic disorder,

where it can be detected in the urine of patients.[7] This suggests that it can be absorbed and

systemically distributed. However, detailed pharmacokinetic studies are absent.

Proposed Workflow for a Comprehensive Safety
Assessment
Given the significant data gaps, a structured approach is necessary to build a robust safety

profile for galactonic acid. The following workflow outlines the key experimental stages

required.
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Phase 1: In Vitro Assessment

Phase 2: Acute Toxicity

Phase 3: Repeated Dose & Advanced Studies

Phase 4: Final Safety Assessment

Genotoxicity Screening
(Ames, Chromosomal Aberration)

Acute Oral Toxicity
(e.g., OECD 420/423)

Cytotoxicity Assays
(e.g., Neutral Red Uptake)

In Vitro Skin/Eye Irritation
(e.g., EpiDerm™, EpiOcular™)

Acute Dermal Toxicity
(e.g., OECD 402)

Sub-chronic Repeated Dose Toxicity
(28-day or 90-day study)

Reproductive/Developmental Toxicity Screening
(e.g., OECD 421/422) ADME Studies

Data Integration & Risk Assessment

Establishment of NOAEL
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Initial Observation

Hypothesis Generation

Pathway Analysis

Validation

Positive Finding in
In Vitro Assay

(e.g., Cytotoxicity, Genotoxicity)

Transcriptomic/Proteomic Analysis
(e.g., RNA-seq, Mass Spectrometry)

Identify Differentially
Expressed Genes/Proteins

Bioinformatic Tools
(e.g., KEGG, GO)

Identify Potentially
Affected Signaling Pathways

Functional Assays
(e.g., Reporter Assays, Western Blot)

Confirm Modulation of
Specific Pathway Components
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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